Cas no 63608-61-7 (Pentanoic acid, 2,2-dimethoxy-, methyl ester)

• Product Name: Pentanoic acid, 2,2-dimethoxy-, methyl ester
• CAS No: 63608-61-7
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 426117
• PubChem ID: 12456494
• Update Time: 2025-04-19

Pentanoic acid, 2,2-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2-dimethoxy-, methyl ester
• methyl 2,2-dimethoxypentanoate
• 63608-61-7
• DTXSID10499022

• Inchi： 1S/C8H16O4/c1-5-6-8(11-3,12-4)7(9)10-2/h5-6H2,1-4H3
• InChI Key： DQMKFQVLGNDMFT-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)OC)(CCC)OC

Computed Properties

• Exact Mass: 176.10488
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76